Cas no 866133-37-1 (3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 866133-37-1
• MF: C₁₄H₆BrClF₄N₂
• MW: 393.561455249786
• CID: 6630725
• PubChem ID: 1485623
• Update Time: 2025-06-08

3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 866133-37-1
• AKOS005100012
• 3-bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 7W-0308
• Imidazo[1,2-a]pyridine, 3-bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)-
• 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C14H6BrClF4N2/c15-12-11(7-1-3-9(17)4-2-7)21-13-10(16)5-8(6-22(12)13)14(18,19)20/h1-6H
• InChI Key： MNIDYBRRVULUOM-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)F)N=C2C(=CC(C(F)(F)F)=CN21)Cl

Computed Properties

• Exact Mass: 391.93390g/mol
• Monoisotopic Mass: 391.93390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• pka: -1.09±0.50(Predicted)

Additional information on 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

Recent Advances in the Study of 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS: 866133-37-1)

The compound 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS: 866133-37-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its imidazo[1,2-a]pyridine core, has been identified as a potential scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine exhibits selective inhibitory activity against certain tyrosine kinases, suggesting its potential as a lead compound for further drug development. The presence of halogen substituents and the trifluoromethyl group is believed to enhance its binding affinity and metabolic stability.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in modulating other biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against bacterial efflux pumps, which are a major mechanism of antibiotic resistance. This finding opens new avenues for the development of adjuvants that could restore the efficacy of existing antibiotics.

The synthesis of 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its availability for further biological testing. Notably, a palladium-catalyzed cross-coupling approach has been optimized to introduce the bromo and chloro substituents with high regioselectivity, as described in a recent Organic Letters publication.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic and safety profiles. Early-stage toxicity studies have indicated the need for structural modifications to reduce off-target effects. Researchers are currently exploring the introduction of polar functional groups to improve solubility and reduce potential hepatotoxicity, as reported in a recent Bioorganic & Medicinal Chemistry Letters article.

In conclusion, 3-Bromo-8-chloro-2-(4-fluorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and an efflux pump modulator underscores its broad applicability in addressing unmet medical needs. Future research will likely focus on further elucidating its mechanism of action and advancing its preclinical development.